Cas no 136795-25-0 (2-Propanol, 1,3-bis[4-(1-methylethyl)phenoxy]-)

• Product Name: 2-Propanol, 1,3-bis[4-(1-methylethyl)phenoxy]-
• CAS No: 136795-25-0
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 1242351
• PubChem ID: 59366738
• Update Time: 2025-04-20

2-Propanol, 1,3-bis[4-(1-methylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,3-bis[4-(1-methylethyl)phenoxy]-
• 1,3-bis(4-propan-2-ylphenoxy)propan-2-ol
• DTXSID60731666
• SCHEMBL5018996
• 1,3-Bis[4-(propan-2-yl)phenoxy]propan-2-ol
• 136795-25-0

• Inchi： 1S/C21H28O3/c1-15(2)17-5-9-20(10-6-17)23-13-19(22)14-24-21-11-7-18(8-12-21)16(3)4/h5-12,15-16,19,22H,13-14H2,1-4H3
• InChI Key： VYMACICHPSDGKU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)C)CC(COC1C=CC(=CC=1)C(C)C)O

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69